Cas no 2411241-78-4 (N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide)

• Product Name: N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide
• CAS No: 2411241-78-4
• MF: C₉H₁₀FN₃O
• MW: 195.193604946136
• CID: 5356782
• Update Time: 2025-05-24

N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide
• Z3816903192

• Inchi： 1S/C9H10FN3O/c1-2-9(14)11-4-3-8-12-5-7(10)6-13-8/h2,5-6H,1,3-4H2,(H,11,14)
• InChI Key： ICFMVCZXKMZJHA-UHFFFAOYSA-N
• SMILES： FC1C=NC(CCNC(C=C)=O)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• XLogP3: 0.5
• Topological Polar Surface Area: 54.9

Additional information on N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide

N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide: A Comprehensive Overview

N-[2-(5-Fluoropyrimidin-2-yl)ethyl]prop-2-enamide, also known by its CAS number 2411241-78-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrimidine ring with a propionamide group, making it a promising candidate for various applications in drug discovery and development.

The core of this compound is the 5-fluoropyrimidine moiety, a heterocyclic aromatic ring with one nitrogen atom at position 1 and another at position 3, along with a fluorine substituent at position 5. This arrangement imparts the molecule with distinct electronic properties, enhancing its potential for interactions with biological targets. The ethyl group attached to the pyrimidine ring further extends the molecule's functionality, providing additional sites for chemical modification and interaction.

Recent studies have highlighted the importance of N-[2-(5-fluoropyrimidin-2-yl)ethyl]prop-2-enamide in the development of novel therapeutic agents. Its structure allows for easy modification, enabling researchers to explore various analogs with enhanced bioavailability and efficacy. For instance, modifications to the propionamide group have shown potential in improving the compound's solubility and stability, which are critical factors in drug design.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It has been shown to exhibit selective inhibition of certain kinases, making it a valuable tool in the study of cellular signaling pathways. Additionally, its ability to modulate enzyme activity suggests its potential application in treating conditions such as cancer and inflammatory diseases.

The synthesis of N-[2-(5-fluoropyrimidin-2-yl)ethyl]prop-2-enamide involves a series of well-established organic reactions. The process typically begins with the preparation of the pyrimidine ring, followed by fluorination at position 5. Subsequent steps involve coupling reactions to introduce the ethyl and propionamide groups, ensuring precise control over the final product's structure.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring that it meets rigorous quality standards for use in research and development.

In conclusion, N-[2-(5-fluoropyrimidin-2-yl)ethyl]prop-2-enamide represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with its promising biological activity, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.